Cas no 21248-02-2 (benzo[pqr]tetraphene-6-carbonitrile)

benzo[pqr]tetraphene-6-carbonitrile structure
21248-02-2 structure
Product Name:benzo[pqr]tetraphene-6-carbonitrile
CAS No:21248-02-2
MF:C21H11N
MW:277.318744897842
CID:1399808
PubChem ID:186057
Update Time:2025-04-20

benzo[pqr]tetraphene-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • benzo[pqr]tetraphene-6-carbonitrile
    • benzo[b]pyrene-6-carbonitrile
    • Benzo(a)pyrene-6-carbonitrile
    • benzo[a]pyrene-6-carbonitrile
    • Benzo(pqr)tetraphene-6-carbonitrile
    • 21248-02-2
    • DTXSID10175495
    • Inchi: 1S/C21H11N/c22-12-19-16-7-2-1-6-15(16)17-10-8-13-4-3-5-14-9-11-18(19)21(17)20(13)14/h1-11H
    • InChI Key: RCCVMKDMDWYOHS-UHFFFAOYSA-N
    • SMILES: N#CC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

  • Exact Mass: 277.08923
  • Monoisotopic Mass: 277.089149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 1.32
  • Boiling Point: 534.3°C at 760 mmHg
  • Flash Point: 279.2°C
  • Refractive Index: 1.856
  • PSA: 23.79
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